Cas no 2447-93-0 (Benzamide,2-chloro-N-(4-methylphenyl)-)

• Product Name: Benzamide,2-chloro-N-(4-methylphenyl)-
• CAS No: 2447-93-0
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 288753
• PubChem ID: 221847
• Update Time: 2025-04-19

Benzamide,2-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-chloro-N-(4-methylphenyl)-
• 2-chloro-N-(4-methylphenyl)benzamide
• 2-Chlor-benzoesaeure-p-toluidid
• 2-chloro-benzoic acid p-toluidide
• 2-chloro-N-(4-tolyl)benzamide
• 2-Chloro-N-p-tolyl-benzamide
• AC1L5AX6
• AC1Q2M8N
• AC1Q5FIW
• NSC6923
• SureCN8055108
• 2447-93-0
• 2-CHLORO-P-BENZOTOLUIDIDE
• NSC-6923
• SR-01000414629
• NKUJXBPYWPGLBA-UHFFFAOYSA-N
• DTXSID30278290
• AKOS001311664
• Z28134691
• 2-Chloro-N-(p-tolyl)benzamide
• MFCD00087865
• 2-Chloro-N-(4-Methylphenyl)benzaMide, 97%
• SR-01000414629-1
• NSC 6923
• SCHEMBL8055108

• MDL： MFCD00087865
• Inchi： 1S/C14H12ClNO/c1-10-6-8-11(9-7-10)16-14(17)12-4-2-3-5-13(12)15/h2-9H,1H3,(H,16,17)
• InChI Key： NKUJXBPYWPGLBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 305.6°Cat760mmHg
• Flash Point: 138.6°C
• Refractive Index: 1.637
• PSA: 29.1